Cas no 64997-13-3 (Cycloheptene, 1,2-dibromo-)

• Product Name: Cycloheptene, 1,2-dibromo-
• CAS No: 64997-13-3
• MF: C₇H₁₀Br₂
• MW: 253.962300777435
• CID: 409521
• PubChem ID: 12009257
• Update Time: 2025-11-02

Cycloheptene, 1,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Cycloheptene, 1,2-dibromo-
• 1,2-dibromocycloheptene
• DTXSID80475732
• EN300-7535837
• 64997-13-3
• Cycloheptendibromid
• SCHEMBL18112474
• 1,2-DIBROMOCYCLOHEPT-1-ENE

• Inchi： 1S/C7H10Br2/c8-6-4-2-1-3-5-7(6)9/h1-5H2
• InChI Key： COBMNVSOXAUECU-UHFFFAOYSA-N
• SMILES： BrC1=C(CCCCC1)Br

Computed Properties

• Exact Mass: 251.9149
• Monoisotopic Mass: 251.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on Cycloheptene, 1,2-dibromo-

Comprehensive Analysis of Cycloheptene, 1,2-dibromo- (CAS No. 64997-13-3): Properties, Applications, and Industry Trends

Cycloheptene, 1,2-dibromo- (CAS No. 64997-13-3) is a halogenated cyclic hydrocarbon with significant relevance in synthetic chemistry and material science. This compound, characterized by its seven-membered ring structure and two bromine atoms at the 1,2-positions, has garnered attention for its unique reactivity and versatility in organic transformations. Researchers and industrial users frequently search for terms like "1,2-dibromocycloheptene synthesis", "Cycloheptene derivatives applications", and "CAS 64997-13-3 safety data", reflecting growing interest in its functional properties.

The molecular structure of Cycloheptene, 1,2-dibromo- enables selective participation in cross-coupling reactions, making it valuable for constructing complex organic frameworks. Recent studies highlight its role in developing advanced polymers and liquid crystal materials, aligning with the global demand for sustainable materials. Searches for "green chemistry bromocycloheptene" and "halogenated cycloalkenes in electronics" underscore its potential in eco-friendly technologies.

From a spectroscopic perspective, 64997-13-3 exhibits distinct NMR and IR signatures that facilitate its identification in reaction mixtures. Analytical chemists often query "Cycloheptene dibromide spectral data" or "GC-MS analysis of 1,2-dibromocycloheptene", emphasizing the need for reliable characterization methods. The compound's stability under various conditions is another hot topic, with "thermal decomposition of dibrominated cycloheptenes" being a trending research keyword.

Industrial applications of Cycloheptene, 1,2-dibromo- span specialty chemicals and pharmaceutical intermediates. Its use in catalytic cycles has been explored in patent literature, correlating with search trends like "brominated cycloheptene catalysts" and "CAS 64997-13-3 patent applications". The compound's stereochemistry also attracts attention, as evidenced by queries about "cis/trans isomerism in 1,2-dibromocycloheptene".

Environmental considerations surrounding halogenated compounds have led to innovations in handling Cycloheptene, 1,2-dibromo-. Laboratories now frequently search for "biodegradable alternatives to dibromocycloheptene" and "64997-13-3 environmental impact assessment", reflecting the industry's shift toward greener practices. These developments position the compound as a subject of both practical utility and academic interest.

Emerging research directions include computational studies of Cycloheptene, 1,2-dibromo-'s electronic properties, with search terms like "DFT calculations on dibromocycloheptene" gaining traction. The compound's role in supramolecular chemistry has also been investigated, particularly in host-guest systems, as indicated by queries about "1,2-dibromocycloheptene molecular recognition".

Quality control protocols for CAS No. 64997-13-3 remain a critical discussion point, with professionals seeking information on "HPLC purity methods for Cycloheptene dibromide" and "storage stability of 1,2-dibromocycloheptene". These practical concerns demonstrate the compound's importance in manufacturing processes where precise specifications are paramount.

The global market for Cycloheptene, 1,2-dibromo- derivatives continues to evolve, driven by demand from the materials science sector. Market analysts note increased searches for "64997-13-3 price trends" and "dibrominated cycloheptene suppliers", indicating commercial interest. Regulatory updates regarding halogenated compounds also influence search behavior, with queries like "REACH compliance for 1,2-dibromocycloheptene" appearing frequently.

Future prospects for Cycloheptene, 1,2-dibromo- research include its potential in energy storage systems and advanced coatings. Scientific literature reveals growing exploration of its electrochemical properties, mirrored by search terms such as "bromocycloheptene derivatives in batteries". These developments position CAS No. 64997-13-3 as a compound with expanding applications beyond traditional chemical synthesis.